Cas no 90914-04-8 (Naphtho[2,3-e]-1,2,4-triazine, 3-(methylthio)-)

• Product Name: Naphtho[2,3-e]-1,2,4-triazine, 3-(methylthio)-
• CAS No: 90914-04-8
• MF: C₁₂H₉N₃S
• MW: 227.284960508347
• CID: 788302
• PubChem ID: 13194141
• Update Time: 2025-04-19

Naphtho[2,3-e]-1,2,4-triazine, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-e]-1,2,4-triazine, 3-(methylthio)-
• 3-methylsulfanylbenzo[g][1,2,4]benzotriazine
• methyl naphtho[2,3-e][1,2,4]triazin-3-yl sulfide
• 3-methylsulfanyl-benzo[g][1,2,4]benzotriazine
• 90914-04-8
• DTXSID30526268
• 3-(METHYLSULFANYL)NAPHTHO[2,3-E][1,2,4]TRIAZINE

• Inchi： 1S/C12H9N3S/c1-16-12-13-10-6-8-4-2-3-5-9(8)7-11(10)14-15-12/h2-7H,1H3
• InChI Key： QYILQBPRWMSMFV-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C2C=C3C=CC=CC3=CC2=N1

Computed Properties

• Exact Mass: 227.05171847g/mol
• Monoisotopic Mass: 227.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64Ų